Cas no 149234-05-9 (L-Methionine,L-isoleucyl-L-arginyl-L-valyl-L-valyl-)

149234-05-9 structure
Product name:L-Methionine,L-isoleucyl-L-arginyl-L-valyl-L-valyl-
L-Methionine,L-isoleucyl-L-arginyl-L-valyl-L-valyl- Chemical and Physical Properties
Names and Identifiers
-
- L-Methionine,L-isoleucyl-L-arginyl-L-valyl-L-valyl-
- H-Ile-Arg-Val-Val-Met-OH
- ILE-ARG-VAL-VAL-MET
- IRVVM
- 149234-05-9
- CS-0634477
- (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S,3S)-2-amino-3-methylpentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-methylbutanoyl]amino]-3-methylbutanoyl]amino]-4-methylsulfanylbutanoic acid
- HY-P3972
-
- Inchi: InChI=1S/C27H52N8O6S/c1-8-16(6)19(28)23(37)32-17(10-9-12-31-27(29)30)22(36)34-21(15(4)5)25(39)35-20(14(2)3)24(38)33-18(26(40)41)11-13-42-7/h14-21H,8-13,28H2,1-7H3,(H,32,37)(H,33,38)(H,34,36)(H,35,39)(H,40,41)(H4,29,30,31)
- InChI Key: IFEIEPCGWXXMMT-UHFFFAOYSA-N
- SMILES: NC(C(NC(C(NC(C(NC(C(NC(C(O)=O)CCSC)=O)C(C)C)=O)C(C)C)=O)CCCNC(=N)N)=O)C(CC)C
Computed Properties
- Exact Mass: 616.37300
- Monoisotopic Mass: 616.37305258g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 42
- Rotatable Bond Count: 20
- Complexity: 928
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 269Ų
- XLogP3: -1.3
Experimental Properties
- Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.3 g/l) (25 º C),
- PSA: 266.92000
- LogP: 3.16680
L-Methionine,L-isoleucyl-L-arginyl-L-valyl-L-valyl- Related Literature
-
Rawad Tadmouri,Jean Claude Micheau,Véronique Pimienta Soft Matter, 2011,7, 8741-8744
-
Monika Fischler,Alla Sologubenko,Joachim Mayer,Guido Clever,Glenn Burley,Johannes Gierlich,Thomas Carell,Ulrich Simon Chem. Commun., 2008, 169-171
-
Zhenwei Wang,Husam N. Alshareef J. Mater. Chem. A, 2018,6, 10176-10183
-
Carsten Glock,Helmar Görls,Matthias Westerhausen Chem. Commun., 2012,48, 7094-7096
149234-05-9 (L-Methionine,L-isoleucyl-L-arginyl-L-valyl-L-valyl-) Related Products
- 84549-03-1(7-Benzofuranacetonitrile)
- 898430-25-6(methyl 2-{4-(7-methoxy-1-benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yloxy}acetate)
- 2060259-60-9(SRT 1720 Hydrochloride)
- 2137598-24-2(4-Amino-2-methyl-1lambda6-thiane-1,1-dione)
- 883954-23-2(N-3-(3-methoxyphenyl)-4-oxo-4H-chromen-2-ylcyclohexanecarboxamide)
- 2229521-59-7(1,1-difluoro-2-methyl-3-(1-methyl-1H-indol-4-yl)propan-2-amine)
- 2228353-24-8(1-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid)
- 943920-67-0(Cimetidine)
- 13320-48-4(4-(4-Bromophenoxy)phenol)
- 791625-59-7(Boc-D-2,4-dimethylphenylalanine)
Recommended suppliers
Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
CN Supplier
Reagent

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent

Shanghai Xinsi New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
